Decitabine Impurity 2 (alpha-Isomer)
Overview
Description
Decitabine Impurity 2 (alpha-Isomer) is an impurity of Decitabine . Decitabine is a drug prevalently utilized in the therapy of myelodysplastic syndromes and acute myeloid leukemia . The molecular formula of Decitabine Impurity 2 (alpha-Isomer) is C22H24O6 and its molecular weight is 384.43 g/mol .
Synthesis Analysis
The synthesis of Decitabine Impurity 2 (alpha-Isomer) involves high-efficiency liquid chromatography of decitabine . The method development and validation of related substances of Decitabine (α- decitabine, α-isomer, methyl 4-chlorobenzoate, β-isomer, O-Acetyl and unknown impurities) in decitabine drug substance and finished dosage forms are carried out using high Performance liquid chromatography .Molecular Structure Analysis
Decitabine Impurity 2 (alpha-Isomer) is a chemical compound with a molecular formula of C8H12N2O5 and a molecular weight of 220.19 g/mol.Chemical Reactions Analysis
The method for analyzing decitabine related substances comprises a high-efficiency liquid chromatography of decitabine and injection decitabine . The method development and validation of related substances of Decitabine (α- decitabine, α-isomer, methyl 4-chlorobenzoate, β-isomer, O-Acetyl and unknown impurities) in decitabine drug substance and finished dosage forms are carried out using high Performance liquid chromatography .Physical And Chemical Properties Analysis
Decitabine Impurity 2 (alpha-Isomer) has a molecular formula of C8H12N2O5 and a molecular weight of 220.19 g/mol. It has a density of 1.90±0.1 g/cm3 (Predicted), a melting point of >174°C (dec.), and a boiling point of 485.8±55.0 °C (Predicted) .Scientific Research Applications
HPLC Method Development and Validation
Decitabine Impurity 2 (α-isomer) is often encountered during the analysis of decitabine drug substance and finished dosage forms. Researchers have developed and validated a high-performance liquid chromatography (HPLC) method to quantify related substances in decitabine. The method involves using an Inertsil ODS 3V column with gradient elution, achieving resolution for α-decitabine, methyl 4-chlorobenzoate, β-isomer, O-Acetyl, and unknown impurities . This analytical approach ensures accurate and precise determination of impurities.
Mechanism of Action
- Decitabine affects multiple pathways:
Biochemical Pathways
Pharmacokinetics
Safety and Hazards
Decitabine Impurity 2 (alpha-Isomer) is harmful if swallowed and may cause cancer . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Decitabine Impurity 2 (alpha-Isomer) is currently used for laboratory purposes only and not for medicinal, household or other use . It is an impurity that is present in the synthesis of decitabine, which is a drug used in the treatment of various types of cancer. Future research may focus on further understanding its properties and potential applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Decitabine Impurity 2 (alpha-Isomer) involves the conversion of commercially available starting materials into the desired compound through a series of chemical reactions.", "Starting Materials": [ "5-Azacytidine", "Sodium hydride", "Methyl iodide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Deprotonation of 5-Azacytidine with sodium hydride in anhydrous solvent to form the corresponding anion.", "Step 2: Alkylation of the anion with methyl iodide to form the N-methyl derivative.", "Step 3: Acid hydrolysis of the N-methyl derivative with hydrochloric acid to remove the methyl group and form the intermediate.", "Step 4: Treatment of the intermediate with sodium hydroxide to form the desired Decitabine Impurity 2 (alpha-Isomer).", "Step 5: Isolation of the product by extraction with ethyl acetate, followed by purification using methanol and water." ] } | |
CAS RN |
78185-64-5 |
Product Name |
Decitabine Impurity 2 (alpha-Isomer) |
Molecular Formula |
C22H24O6 |
Molecular Weight |
384.43 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
Methyl 2-deoxy-3,5-di-O-p-toluoyl-α-D-ribo-furanoside |
Origin of Product |
United States |
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